N-benzyl-N-(6-ethoxybenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide

Specification

• CAS No.: 942002-69-9
• Molecular Formula: C24H22N2O4S2
• Molecular Weight: 466.57
• IUPAC Name: N-benzyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methylsulfonylbenzamide
• Standard InChI: InChI=1S/C24H22N2O4S2/c1-3-30-19-12-13-21-22(15-19)31-24(25-21)26(16-17-8-5-4-6-9-17)23(27)18-10-7-11-20(14-18)32(2,28)29/h4-15H,3,16H2,1-2H3
• Standard InChI Key: RFVGOOJFRHURAJ-UHFFFAOYSA-N
• SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N(CC3=CC=CC=C3)C(=O)C4=CC(=CC=C4)S(=O)(=O)C

Introduction

N-benzyl-N-(6-ethoxybenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide is a synthetic organic compound belonging to the benzothiazole derivatives class. These compounds are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties, making them significant in medicinal chemistry and drug development.

Synthesis and Optimization

The synthesis of benzothiazole derivatives typically involves several key steps, including condensation reactions and the use of catalysts to enhance yield and purity. Optimization of these steps may involve varying reaction conditions such as temperature, solvent, and catalysts.

Biological Activities and Applications

Benzothiazole derivatives are recognized for their potential in medicinal chemistry due to their diverse biological activities. They have been studied for their anti-inflammatory, antimicrobial, and anticancer properties, making them valuable in drug development. The specific biological activity of N-benzyl-N-(6-ethoxybenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide would depend on its interaction with biological targets, which could be explored through molecular docking studies and in vitro assays.